Cas no 2413848-79-8 (rac-(4aR,7aR)-hexahydro-2H-furo[3,4-b]morpholine hydrochloride)

• Product Name: rac-(4aR,7aR)-hexahydro-2H-furo[3,4-b]morpholine hydrochloride
• CAS No: 2413848-79-8
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• CID: 6173377
• PubChem ID: 146050194
• Update Time: 2025-10-29

rac-(4aR,7aR)-hexahydro-2H-furo[3,4-b]morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• rel-(4aR,7aR)-Hexahydro-2H-furo[3,4-b][1,4]oxazine hydrochloride
• EN300-21680635
• 2413848-79-8
• rac-(4aR,7aR)-hexahydro-2H-furo[3,4-b]morpholine hydrochloride
• Z2568676437
• AKOS040766125
• (4Ar,7aR)-3,4,4a,5,7,7a-hexahydro-2H-furo[3,4-b][1,4]oxazine;hydrochloride
• 2739753-80-9
• (4aR,7aR)-hexahydro-2H-furo[3,4-b][1,4]oxazine hydrochloride

• Inchi： 1S/C6H11NO2.ClH/c1-2-9-6-4-8-3-5(6)7-1;/h5-7H,1-4H2;1H/t5-,6+;/m1./s1
• InChI Key： CBCKFSNBSXRTCT-IBTYICNHSA-N
• SMILES： Cl.O1CCN[C@@H]2COC[C@H]12

Computed Properties

• Exact Mass: 165.0556563g/mol
• Monoisotopic Mass: 165.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Additional information on rac-(4aR,7aR)-hexahydro-2H-furo[3,4-b]morpholine hydrochloride

Rac-(4aR,7aR)-Hexahydro-2H-furo[3,4-b]morpholine Hydrochloride (CAS No. 2413848-79-8): An Overview of Its Structure, Properties, and Applications in Pharmaceutical Research

Rac-(4aR,7aR)-hexahydro-2H-furo[3,4-b]morpholine hydrochloride (CAS No. 2413848-79-8) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of morpholine derivatives and is characterized by its intricate fused-ring system, which imparts distinct chemical and biological properties.

The molecular formula of rac-(4aR,7aR)-hexahydro-2H-furo[3,4-b]morpholine hydrochloride is C₁₀H₁₅NO₂·HCl, with a molecular weight of approximately 213.69 g/mol. The compound exists as a white crystalline solid at room temperature and is highly soluble in water and organic solvents such as methanol and ethanol. Its hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

The structural complexity of rac-(4aR,7aR)-hexahydro-2H-furo[3,4-b]morpholine hydrochloride is a key factor in its biological activity. The presence of the morpholine ring and the furo[3,4-b]morpholine scaffold provides a unique combination of functional groups that can interact with various biological targets. Recent studies have shown that this compound exhibits potent activity against a range of biological targets, including enzymes, receptors, and ion channels.

In the realm of drug discovery and development, rac-(4aR,7aR)-hexahydro-2H-furo[3,4-b]morpholine hydrochloride has been explored for its potential as a lead compound in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry highlights its ability to modulate specific neurotransmitter systems, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its potential as a therapeutic agent for central nervous system (CNS) disorders.

Beyond neurological applications, rac-(4aR,7aR)-hexahydro-2H-furo[3,4-b]morpholine hydrochloride has also shown promise in the treatment of cardiovascular diseases. Studies have demonstrated its ability to modulate ion channels involved in cardiac function, potentially offering new avenues for the management of arrhythmias and other cardiac conditions. The compound's low toxicity profile and favorable pharmacokinetic properties make it an attractive candidate for further clinical investigation.

The synthesis of rac-(4aR,7aR)-hexahydro-2H-furo[3,4-b]morpholine hydrochloride involves a series of well-defined chemical reactions that ensure high purity and yield. One common synthetic route involves the cyclization of an appropriate precursor followed by subsequent functional group modifications to achieve the desired structure. The racemic nature of the compound can be resolved using chiral chromatography or enzymatic methods to obtain enantiomerically pure forms if required for specific applications.

In addition to its therapeutic potential, rac-(4aR,7aR)-hexahydro-2H-furo[3,4-b]morpholine hydrochloride has been studied for its use as a tool compound in biochemical assays. Its ability to selectively bind to specific protein targets makes it valuable for probing molecular interactions and understanding disease mechanisms at a cellular level. This application has significant implications for drug discovery platforms that rely on high-throughput screening techniques.

The safety profile of rac-(4aR,7aR)-hexahydro-2H-furo[3,4-b]morpholine hydrochloride has been extensively evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects observed in animal models. These findings provide a strong foundation for advancing the compound into clinical trials to evaluate its efficacy and safety in human subjects.

In conclusion, rac-(4aR,7aR)-hexahydro-2H-furo[3,4-b]morpholine hydrochloride (CAS No. 2413848-79-8) represents a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent for neurological disorders and cardiovascular diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.